Cas no 866156-26-5 (5-methoxy-9-oxatricyclo[9.4.0.0^{3,8}]pentadeca-1(11),3(8),4,6,12,14-hexaen-2-yl N-methylcarbamate)
5-Methoxy-9-oxatricyclo[9.4.0.0^{3,8}]pentadeca-1(11),3(8),4,6,12,14-hexaen-2-yl N-methylcarbamate is a complex tricyclic carbamate derivative with potential applications in pharmaceutical and agrochemical research. Its unique structural framework, featuring a fused oxatricyclic system, offers distinct reactivity and binding properties, making it a valuable intermediate for synthetic modifications. The presence of the methoxy and N-methylcarbamate functional groups enhances its stability and bioactivity, allowing for targeted interactions in biological systems. This compound is particularly suited for studies involving enzyme inhibition or receptor modulation due to its rigid polycyclic scaffold. High purity and well-defined synthesis routes ensure reproducibility for research and development purposes.
866156-26-5 structure
Product Name:5-methoxy-9-oxatricyclo[9.4.0.0^{3,8}]pentadeca-1(11),3(8),4,6,12,14-hexaen-2-yl N-methylcarbamate
CAS No:866156-26-5
MF:C17H17NO4
MW:299.321184873581
MDL:MFCD05669857
CID:5234044
Update Time:2025-10-19
5-methoxy-9-oxatricyclo[9.4.0.0^{3,8}]pentadeca-1(11),3(8),4,6,12,14-hexaen-2-yl N-methylcarbamate Chemical and Physical Properties
Names and Identifiers
-
- 5-methoxy-9-oxatricyclo[9.4.0.0^{3,8}]pentadeca-1(11),3(8),4,6,12,14-hexaen-2-yl N-methylcarbamate
-
- MDL: MFCD05669857
- Inchi: 1S/C17H17NO4/c1-18-17(19)22-16-13-6-4-3-5-11(13)10-21-15-8-7-12(20-2)9-14(15)16/h3-9,16H,10H2,1-2H3,(H,18,19)
- InChI Key: CRAVEVSJUUZIIE-UHFFFAOYSA-N
- SMILES: O1CC2=CC=CC=C2C(OC(=O)NC)C2=CC(OC)=CC=C12
5-methoxy-9-oxatricyclo[9.4.0.0^{3,8}]pentadeca-1(11),3(8),4,6,12,14-hexaen-2-yl N-methylcarbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB301601-100 mg |
2-Methoxy-6,11-dihydrodibenzo[b,e]oxepin-11-yl N-methylcarbamate; . |
866156-26-5 | 100mg |
€221.50 | 2023-04-26 | ||
| abcr | AB301601-100mg |
2-Methoxy-6,11-dihydrodibenzo[b,e]oxepin-11-yl N-methylcarbamate; . |
866156-26-5 | 100mg |
€221.50 | 2024-06-09 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00917125-1g |
5-Methoxy-9-oxatricyclo[9.4.0.0^{3,8}]pentadeca-1(11),3(8),4,6,12,14-hexaen-2-yl N-methylcarbamate |
866156-26-5 | 90% | 1g |
¥2401.0 | 2024-04-18 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1614966-1mg |
2-Methoxy-6,11-dihydrodibenzo[b,e]oxepin-11-yl methylcarbamate |
866156-26-5 | 98% | 1mg |
¥428.00 | 2024-04-27 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1614966-2mg |
2-Methoxy-6,11-dihydrodibenzo[b,e]oxepin-11-yl methylcarbamate |
866156-26-5 | 98% | 2mg |
¥495.00 | 2024-04-27 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1614966-5mg |
2-Methoxy-6,11-dihydrodibenzo[b,e]oxepin-11-yl methylcarbamate |
866156-26-5 | 98% | 5mg |
¥661.00 | 2024-04-27 | |
| Ambeed | A998676-1g |
5-Methoxy-9-oxatricyclo[9.4.0.0^{3,8}]pentadeca-1(11),3(8),4,6,12,14-hexaen-2-yl N-methylcarbamate |
866156-26-5 | 90% | 1g |
$350.0 | 2025-04-16 |
5-methoxy-9-oxatricyclo[9.4.0.0^{3,8}]pentadeca-1(11),3(8),4,6,12,14-hexaen-2-yl N-methylcarbamate Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
866156-26-5 (5-methoxy-9-oxatricyclo[9.4.0.0^{3,8}]pentadeca-1(11),3(8),4,6,12,14-hexaen-2-yl N-methylcarbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk